3-Cyano-6-methoxy-4-phenylisoquinoline-1-carboxylic acid

• CAS No.: 849547-30-4
• Molecular Formula: C18H12N2O3
• Molecular Weight: 304.3 g/mol
• IUPAC Name: 3-cyano-6-methoxy-4-phenylisoquinoline-1-carboxylic acid
• InChI: InChI=1S/C18H12N2O3/c1-23-12-7-8-13-14(9-12)16(11-5-3-2-4-6-11)15(10-19)20-17(13)18(21)22/h2-9H,1H3,(H,21,22)
• InChI Key: PRAASIOWHGVOPL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C(=NC(=C2C3=CC=CC=C3)C#N)C(=O)O

Description

3-Cyano-6-methoxy-4-phenylisoquinoline-1-carboxylic acid is a useful research compound. Its molecular formula is C18H12N2O3 and its molecular weight is 304.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a suspension of 6-methoxy-4-phenylisoquinoline-1,3-dicarbonitrile in 25 mL EtOH was added 2(N) aq NaOH (15 mL), and the reaction was stirred at 40° C. for 2 h. Then concentrated aq HCl (18 mL) and water (29 mL) were added to the reaction mixture and heated at 100° C. for 16 h. After cooling to rt, it was extracted with DCM (4×). The combined organic layers were dried over Na2SO4 and concentrated to a tan solid (470 mg, 85%). This crude product was used without further purification.